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Compound of Interest

4-(6-Chloropyrazin-2-yl)-3-
Compound Name:

methylbenzoic acid
CAS No.: 1020718-71-1

Cat. No.: B1386554

Get Quote

\ J

CAS Registry Number: 1020718-71-1 Formula: C12HeCIN202 Molecular Weight: 248.67 g/mol
Document ID: TSG-CPMBA-2026-v1[1]

Executive Summary & Application Context

This guide outlines the technical safety, stability, and handling protocols for 4-(6-
Chloropyrazin-2-yl)-3-methylbenzoic acid. This compound is a specialized biaryl building
block used primarily in medicinal chemistry for the synthesis of kinase inhibitors and other
heterocyclic drug candidates.

Critical Technical Insight: The molecule features two distinct reactive centers: a carboxylic acid
(C-3) and an electrophilic chloropyrazine moiety. While the acid functionality dictates solubility
and salt formation, the chlorine atom at the 6-position of the pyrazine ring is highly susceptible
to Nucleophilic Aromatic Substitution (SnAr). This reactivity profile is the primary driver for both
its utility in drug synthesis and its toxicological hazards (potential for protein haptenization).

Physicochemical Profile
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Property Value | Description Technical Note

Color change to dark yellow
Appearance Off-white to pale yellow solid indicates degradation

(oxidation/hydrolysis).

: . _ High lattice energy typical of
Melting Point >200°C (Predicted) ) )
biaryl acids.

Poor solubility in water/non-
- DMSO, DMF, MeOH
Solubility polar solvents unless
(Moderate) q tonated
eprotonated.

] ] Forms stable salts with
o ~4.0 - 4.5 (Benzoic acid ) ]
Acidity (pKa) inorganic bases (NaOH,

moiety) K2CO)
2 3).

) Moderate lipophilicity; potential
LogP ~2.5 (Estimated) -
for membrane permeability.

Hazard Identification & Toxicology (GHS)

Based on structural alerts and analog data (Chloropyrazines/Benzoic Acids).

Core Hazards[2]

Skin/Eye Irritation (Category 2/2A): The acidic nature combined with the heteroaromatic ring
causes direct tissue irritation.

Skin Sensitization (Category 1B - Potential): Electrophilic chloropyrazines can react with
cysteine residues in skin proteins, potentially leading to allergic contact dermatitis upon
repeated exposure.

STOT-SE (Category 3): Respiratory irritation if dust is inhaled.

Reactivity Alerts

SnAr Susceptibility: The C-Cl bond is activated by the pyrazine nitrogens. Contact with
strong nucleophiles (amines, thiols) can result in rapid exothermic substitution.
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o Incompatibilities: Strong oxidizers, strong bases (hydrolysis risk), and nucleophilic solvents
(e.g., alcohols with base) which may displace the chloride.

Reactivity & Stability Logic (Expertise Section)

Understanding the reactivity of the chloropyrazine ring is crucial for safety and yield
preservation. The chlorine atom is not inert; it is a "loaded spring" intended for downstream
functionalization.

Mechanism of Instability/Reactivity

The electron-deficient pyrazine ring makes the carbon attached to the chlorine highly
electrophilic.

» Hydrolysis Risk: In the presence of strong aqueous base and heat, the Cl can be displaced
by OH-, rendering the material useless.

» Nucleophilic Attack: Accidental exposure to amines during storage will lead to impurity
formation.

Visualization: Reactivity Pathways

The following diagram illustrates the chemical stability profile and potential degradation
pathways.

] ) Strong Base + Heat Cl Displacement p.| Hydrolysis Product
Degradation RISk’_' (NaOH/H20) (Inactive OH-Pyrazine)

4-(6-Chloropyrazin-2-yl)- High Reactivity Nucleophiles SnAr Mechanism p.| Substitution Product
(R-NH2, R-SH) (SnAr Reaction)

3-methylbenzoic acid

Deprotonation Only

Inorganic Base (Cold) Solubilization p| _Carboxylate Salt
(K2CO3) (Stable Storage Form)

Figure 1: Reactivity profile showing SnAr susceptibility (Yellow) vs. Hydrolysis (Red).

Click to download full resolution via product page
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Safe Handling Protocols
Engineering Controls

e Primary Containment: Handle exclusively in a certified chemical fume hood.

e Dust Control: Use a static-dissipative weighing enclosure if handling >10g. The powder can
be electrostatic.

o HEPA Filtration: Required for vacuum lines to prevent particulate release.[2]

Personal Protective Equipment (PPE) Matrix

Body Part Hazard Recommended Protection

N95 (minimum) or P100

Respiratory Irritating Dust ) ] ]
respirator if outside hood.
] ] Chemical splash goggles
Eyes Corrosive/lrritant
(ANSI z87.1).
Double gloving: Nitrile (outer)
) o over Latex/Nitrile (inner).
Hands Permeation/Sensitization _ _
Change immediately upon
contamination.
] o Tyvek® lab coat or sleeve
Body Particulate Contamination

covers for bulk handling.[2]

Operational Workflow: Weighing & Transfer

To minimize exposure and hydrolysis risk, follow this decision logic:
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Start: Solid Handling

Quantity > 100mg?

Use Analytical Balance Use Powder Enclosure
in Fume Hood + Anti-Static Gun

Select Solvent

Is Solvent Nucleophilic?
(e.g., MeOH, EtOH)

Yes

Risk: Avoid Basic Conditions

Safe: DMSO, DMF, DCM (Prevents SnAr)

Dissolve & Seal

Figure 2: Handling decision tree emphasizing dust control and solvent compatibility.

Click to download full resolution via product page

Emergency Response
First Aid
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« Inhalation: Move to fresh air immediately. If wheezing occurs, seek medical attention
(suspect sensitization).

» Skin Contact: Wash with soap and water for 15 minutes. Do not use alcohol (increases
permeability).

o Eye Contact: Rinse with water for 15 minutes, lifting eyelids.[3][4] The acidity requires
thorough irrigation.

Spill Cleanup (Self-Validating Protocol)

o Step 1: Evacuate immediate area if dust is airborne.
o Step 2: Don full PPE (Double gloves, Goggles, N95).

o Step 3:Wet Sweep Method: Cover spill with a paper towel dampened with water (or PEG-
400) to prevent dust generation.

o Step 4: Neutralization is not recommended directly on the pile to avoid heat generation.
Scoop into a waste container.

o Step 5: Wipe surface with 1% Sodium Bicarbonate solution (neutralizes acid residue), then
water.

Storage & Stability

o Temperature: 2-8°C (Refrigerated).

o Atmosphere: Store under inert gas (Argon/Nitrogen) is recommended but not strictly required
unless in solution.

» Container: Amber glass to prevent potential photo-degradation of the pyrazine ring.

o Shelf Life: Re-test purity (HPLC) every 12 months. Look for hydrolysis product (des-chloro
analog).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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